Cas no 187324-67-0 ((1S,2R)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenylpropyl Propionate)

• Product Name: (1S,2R)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenylpropyl Propionate
• CAS No: 187324-67-0
• MF: C₂₈H₃₃NO₄S
• MW: 479.630926847458
• MDL: MFCD02093491
• CID: 115004
• PubChem ID: 10961838
• Update Time: 2025-05-21

(1S,2R)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenylpropyl Propionate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,2,4,6-trimethyl-N-[(1R,2S)-1-methyl-2-(1-oxopropoxy)-2-phenylethyl]-N-(phenylmethyl)-
• Propionic Acid (1S,2R)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Ester[Reagent for anti-selective asymmetric aldol reaction]
• (1S,2R)-2-[N-Benzyl-N-(Mesitylenesulfonyl)aMino]-1-phenylpropyl Propionate [Reagent for anti-selective asyMMetric aldol reaction]
• [(1S,2R)-2-[benzyl-(2,4,6-trimethylphenyl)sulfonylamino]-1-phenylpropyl] propanoate
• Benzenesulfonamide,2,4,6-trimethyl-N-[(1R,2S)-1-methyl-2-(1-oxopropoxy)-2-phenylethyl]-N-(phen...
• Propionic Acid (1S,2R)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Ester[Reagent f...
• (1S,2R)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Propionate
• (1S,2R)-N-Benzyl-N-(mesitylenesulfonyl)-O-propionylnorephedrine
• 18732
• Propionic Acid (1S,2R)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Ester
• Propionicacidbenzylmesitylenesulfonylaminophen
• (1S,2R)-2-(N-Benzyl-2,4,6-trimethylphenylsulfonamido)-1-phenylpropyl propionate
• 2,4,6-Trimethyl-N-[(1R,2S)-1-methyl-2-(1-oxopropoxy)-2-phenylethyl]-N-(phenylmethyl)benzenesulfonamide
• Propionic Acid (1S,2R)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Ester (1S,2R)-N-Benzyl-N-(mesitylenesulfonyl)-O-propionylnorephedrine
• Propionic Acid (1S,2R)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Ester [Reagent for anti-selective asymmetric aldol reaction]
• DTXSID00449894
• MFCD02093491
• J-012058
• (1S,2R)-2-[Benzyl(2,4,6-trimethylbenzene-1-sulfonyl)amino]-1-phenylpropyl propanoate
• Propionic acid (1S2R)-2-[n-benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl ester
• P1372
• 187324-67-0
• Propionic acid(1s2r)-2-[n-benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl ester
• WNCDSLPLRUHTTL-YIXXDRMTSA-N
• (1S,2R)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenylpropyl Propionate

• MDL： MFCD02093491
• Inchi： 1S/C28H33NO4S/c1-6-26(30)33-27(25-15-11-8-12-16-25)23(5)29(19-24-13-9-7-10-14-24)34(31,32)28-21(3)17-20(2)18-22(28)4/h7-18,23,27H,6,19H2,1-5H3/t23-,27-/m1/s1
• InChI Key： WNCDSLPLRUHTTL-YIXXDRMTSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N(CC1C=CC=CC=1)[C@H](C)[C@H](C1C=CC=CC=1)OC(CC)=O)(=O)=O

Computed Properties

• Exact Mass: 479.21300
• Monoisotopic Mass: 479.21302971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.163±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 149 °C
• Boiling Point: 615.2±65.0 °C at 760 mmHg
• Flash Point: 325.8±34.3 °C
• Refractive Index: 1.579
• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
• PSA: 72.06000
• LogP: 6.96650
• Solubility: Not determined

(1S,2R)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenylpropyl Propionate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on (1S,2R)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenylpropyl Propionate

Introduction to Compound CAS No. 187324-67-0: (1S,2R)-2-N-Benzyl-N-(Mesitylenesulfonyl)Amino-1-Phenylpropyl Propionate

The compound with CAS No. 187324-67-0, known as (1S,2R)-2-N-Benzyl-N-(Mesitylenesulfonyl)Amino-1-Phenylpropyl Propionate, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique stereochemistry and functional groups, which contribute to its potential as a bioactive agent. Recent studies have highlighted its role in modulating enzyme activity and its potential as a lead compound in drug discovery.

The benzyl group in the molecule serves as a versatile substituent, often enhancing the compound's stability and bioavailability. Similarly, the mesitylenesulfonyl group is known for its ability to act as a leaving group in certain reactions, making it valuable in synthetic chemistry. The propionate moiety further adds to the molecule's versatility, enabling it to participate in various biochemical interactions.

Recent advancements in stereochemistry have underscored the importance of the (1S,2R) configuration in determining the compound's biological activity. This specific stereochemistry ensures optimal interaction with target enzymes or receptors, thereby enhancing its efficacy. Researchers have employed cutting-edge techniques such as X-ray crystallography and NMR spectroscopy to elucidate the spatial arrangement of this compound, providing deeper insights into its structure-function relationship.

One of the most promising applications of this compound lies in its potential as an enzyme inhibitor. Studies have demonstrated that (1S,2R)-2-N-Benzyl-N-(Mesitylenesulfonyl)Amino-1-Phenylpropyl Propionate can effectively inhibit key enzymes involved in metabolic pathways, making it a candidate for therapeutic interventions. For instance, its ability to modulate serine proteases has been extensively investigated, with results indicating significant inhibitory activity.

In addition to its enzymatic applications, this compound has also been explored for its role in drug delivery systems. The presence of the benzyl and mesitylenesulfonyl groups allows for controlled release mechanisms, enhancing drug efficacy while minimizing side effects. Recent research has focused on optimizing these delivery systems using advanced nanotechnology platforms, further expanding the compound's utility.

The synthesis of (1S,2R)-2-N-Benzyl-N-(Mesitylenesulfonyl)Amino-1-Phenylpropyl Propionate involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Techniques such as asymmetric catalysis and protecting group strategies have been employed to achieve high yields and purity. These methods not only ensure the quality of the final product but also pave the way for large-scale production if required.

From an environmental standpoint, researchers have been investigating the biodegradability and ecological impact of this compound. Preliminary studies suggest that it exhibits moderate biodegradation under specific conditions, which is crucial for ensuring its sustainable use in pharmaceutical applications. Efforts are ongoing to further enhance its eco-friendliness without compromising its bioactivity.

In conclusion, (1S,2R)-2-N-Benzyl-N-(Mesitylenesulfonyl)Amino-1-Phenylpropyl Propionate represents a cutting-edge molecule with vast potential in medicinal chemistry and beyond. Its unique structure, combined with advancements in synthetic and analytical techniques, positions it as a key player in future drug development initiatives. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the field of pharmacology.